Cas no 1780266-67-2 (2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine)

• Product Name: 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine
• CAS No: 1780266-67-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6064137
• PubChem ID: 82416760
• Update Time: 2025-05-20

2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine
• 1780266-67-2
• EN300-1809294

• Inchi： 1S/C8H15N3/c1-6-7(11-5-10-6)8(2,3)4-9/h5H,4,9H2,1-3H3,(H,10,11)
• InChI Key： HODQSBIHCQXLMX-UHFFFAOYSA-N
• SMILES： N1=CNC(C)=C1C(C)(C)CN

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine

Comprehensive Overview of 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine (CAS No. 1780266-67-2)

The compound 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine (CAS No. 1780266-67-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive imidazole core coupled with an amine functional group makes it a versatile building block for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeting enzyme inhibition, receptor modulation, and central nervous system (CNS) therapeutics. The growing demand for novel small-molecule drugs has further amplified the relevance of this compound in modern pharmaceutical research.

One of the key reasons behind the rising interest in 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine is its structural similarity to naturally occurring heterocyclic compounds. The imidazole ring is a common motif in many biologically active molecules, including histamine and purine derivatives. This structural feature enhances the compound's ability to interact with biological targets, making it a promising candidate for the development of therapeutic agents. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

From a synthetic chemistry perspective, 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine offers several advantages. Its amine group provides a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability is crucial in the context of drug discovery pipelines, where rapid optimization of lead compounds is essential. Additionally, the compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, further solidifying its role in preclinical research.

The pharmacological potential of 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine is also reflected in its interaction with G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and compounds with imidazole scaffolds have shown efficacy in modulating these receptors. This has led to increased exploration of the compound's utility in treating conditions such as inflammatory diseases and autoimmune disorders. As the pharmaceutical industry shifts toward targeted therapies, the demand for specialized intermediates like this compound is expected to grow.

In the realm of computational chemistry, 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These approaches help predict its binding affinity and optimize its pharmacokinetic properties. The integration of artificial intelligence (AI) in drug design has further accelerated the exploration of this compound, with algorithms identifying potential analogs for enhanced bioavailability and target specificity.

Another area of interest is the compound's role in green chemistry initiatives. Researchers are investigating sustainable synthesis routes for 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine to minimize environmental impact. This aligns with global efforts to reduce carbon footprints in pharmaceutical manufacturing. The compound's potential for catalytic applications and biodegradability further underscores its relevance in eco-friendly drug development.

As the scientific community continues to explore the multifaceted applications of 2-methyl-2-(4-methyl-1H-imidazol-5-yl)propan-1-amine, its significance in advancing biomedical research cannot be overstated. Whether in the context of drug discovery, molecular biology, or sustainable chemistry, this compound represents a valuable asset for researchers striving to address unmet medical needs. Its unique structural features and broad applicability ensure its continued prominence in the evolving landscape of pharmaceutical innovation.